Cas no 329712-85-8 (3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 329712-85-8
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD01078790
• CID: 4712791
• Update Time: 2025-05-27

3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid
• Oprea1_618636
• Oprea1_166358
• STK504854
• BB 0255113
• 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid

• MDL： MFCD01078790
• Inchi： 1S/C11H12N2O2S/c1-4-5(2)7-8(12)9(11(14)15)16-10(7)13-6(4)3/h12H2,1-3H3,(H,14,15)
• InChI Key： JANYWQKFHAKRMU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C1=NC(C)=C(C)C=2C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Topological Polar Surface Area: 104

Additional information on 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid

Introduction to 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 329712-85-8)

3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 329712-85-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid features a thienopyridine core with additional functional groups that contribute to its unique properties and biological activities.

The thienopyridine scaffold is a well-established motif in medicinal chemistry due to its ability to modulate various biological targets. Thienopyridines have been extensively studied for their antiplatelet, anti-inflammatory, and anticancer properties. The presence of the amino group and the trimethyl substitutions in 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid further enhances its potential as a lead compound for drug discovery and development.

Recent research has highlighted the multifaceted biological activities of 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In the context of cancer research, 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce the side effects associated with conventional chemotherapy.

The pharmacokinetic profile of 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid has also been investigated. Studies have shown that it has favorable absorption and distribution properties, making it suitable for oral administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid has been explored for its use in diagnostic applications. Its unique chemical structure and functional groups make it a valuable tool in the development of imaging agents for early detection and monitoring of diseases. For instance, conjugates of this compound with fluorescent or radiolabeled moieties have shown promise in non-invasive imaging techniques such as fluorescence microscopy and positron emission tomography (PET).

The synthesis of 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. These synthetic methods provide a robust foundation for large-scale production and commercialization of the compound.

In conclusion, 3-Amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 329712-85-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.